(Z)-methyl 2-(2-(pivaloylimino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(2,2-dimethylpropanoylimino)-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C15H19N3O5S2/c1-15(2,3)13(20)17-14-18(8-12(19)23-4)10-6-5-9(25(16,21)22)7-11(10)24-14/h5-7H,8H2,1-4H3,(H2,16,21,22)
• InChI Key: GMTCRCLYONUFSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N=C1N(C2=C(S1)C=C(C=C2)S(=O)(=O)N)CC(=O)OC
• Molecular Formula: C15H19N3O5S2
• Molecular Weight: 385.5 g/mol

Description

The compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. Benzo[d]thiazoles are known for their wide range of biological activities such as antibacterial, antifungal, anti-inflammatory, and antitumor activity.

Synthesis Analysis

While the specific synthesis for this compound is not available, benzo[d]thiazoles can generally be synthesized starting from thiohydentoin. The synthesis of related compounds often involves condensation reactions.

Molecular Structure Analysis

The compound contains a benzo[d]thiazole moiety, which is a bicyclic structure consisting of a benzene ring fused to a thiazole ring. The thiazole ring is a five-membered ring containing one nitrogen atom, one sulfur atom, and three carbon atoms.

Scientific Research Applications

Synthesis and Biomedical Applications

• Antihypertensive Agents : Research has identified a series of compounds synthesized from methyl 2-(thiazol-2-ylcarbamoyl)acetate, including thiosemicarbazides, triazoles, and Schiff bases, demonstrating significant antihypertensive α-blocking activity with low toxicity. These findings suggest potential applications in managing hypertension (Abdel-Wahab et al., 2008).

• Antimicrobial Agents : A study on benzothiazole-imino-benzoic acid Schiff bases and their metal complexes has shown good antimicrobial activity against various human epidemic causing bacterial strains. This research points to potential applications in developing new antimicrobial agents (Mishra et al., 2019).

• Aldose Reductase Inhibitors : Novel methyl[4-oxo-2-(aroylimino)-3-(substituted phenyl)thiazolidin-5-ylidene]acetates have been synthesized and evaluated as potent and selective aldose reductase inhibitors, suggesting their application in treating diabetic complications (Ali et al., 2012).

• Metal Ion Sensing : Research into 2-Formyl-4-methyl-6-(2-benzoimidazolyliminomethyl)phenol has demonstrated selective fluorescence sensing for Zn2+ ions, indicating applications in environmental monitoring and biological studies (Dey et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many benzo[d]thiazoles exhibit biological activity by interacting with biological targets such as enzymes or receptors.

Future Directions

The future research directions would depend on the specific properties and potential applications of the compound. Given the wide range of biological activities exhibited by benzo[d]thiazoles, this compound could potentially be explored for various pharmaceutical applications.